Cas no 118399-22-7 (Nodularin)

Nodularin structure
Nodularin structure
Product Name:Nodularin
CAS No:118399-22-7
MF:C41H60N8O10
MW:824.962710380554
MDL:MFCD16659855
CID:156523
Update Time:2025-04-19

Nodularin Chemical and Physical Properties

Names and Identifiers

    • Cyclo[(2S,3S,4E,6E,8S,9S)-3-amino-9-methoxy-2,6,8-trimethyl-10-phenyl-4,6-decadienoyl-D-g-glutamyl-(2Z)-2-(methylamino)-2-butenoyl-(3S)-3-methyl-D-b-aspartyl-L-arginyl]
    • Nodularin
    • Nodularin solution
    • 1,4,8,11,15-Pentaazacyclononadecane,cyclic peptide
    • Nodularin-R solution
    • IXBQSRWSVIBXNC-HSKGSTCASA-N
    • Nodularin, Nodularia spumigena
    • Nodularin,1,4,8,11,15-Pentaazacyclononadecane, cyclic peptide
    • 1,4,8,11,15-PENTAAZACYCLONONADECANE, CYCLIC PEPTIDE DERIVATIVE
    • tyl-l-arginyl-(2s,3s,4e,6e,8s,9s)-4,5,6,7-tetradehydro-9-methoxy-2,6,8-trimeth
    • yl-10-phenyl-3-aminodecanoyl-d-gamma-glutamyl)
    • 1,4,8,11,15-Pentaazacyclononadecane, cyclic peptide
    • MDL: MFCD16659855
    • Inchi: 1S/C41H60N8O10/c1-8-31-38(54)48-34(40(57)58)26(5)36(52)46-29(15-12-20-44-41(42)43)37(53)45-28(25(4)35(51)47-30(39(55)56)18-19-33(50)49(31)6)17-16-23(2)21-24(3)32(59-7)22-27-13-10-9-11-14-27/h8-11,13-14,16-17,21,24-26,28-30,32,34H,12,15,18-20,22H2,1-7H3,(H,45,53)(H,46,52)(H,47,51)(H,48,54)(H,55,56)(H,57,58)(H4,42,43,44)/b17-16+,23-21+,31-8-/t24-,25-,26-,28-,29-,30+,32-,34+/m0/s1
    • InChI Key: IXBQSRWSVIBXNC-HSKGSTCASA-N
    • SMILES: O(C)[C@@H](CC1C=CC=CC=1)[C@@H](C)/C=C(\C)/C=C/[C@H]1[C@H](C)C(N[C@@H](C(=O)O)CCC(N(C)/C(=C\C)/C(N[C@@H](C(=O)O)[C@H](C)C(N[C@H](C(N1)=O)CCC/N=C(\N)/N)=O)=O)=O)=O

Computed Properties

  • Exact Mass: 824.44300
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 59
  • Rotatable Bond Count: 13
  • Complexity: 1620
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 216
  • XLogP3: 1.7

Experimental Properties

  • Color/Form: Not available
  • Flash Point: 11℃
  • Solubility: methanol: 2 mg/mL Further dilute to 10% (v/v) methanol. Store solutions at −20°C for up to six months.
  • PSA: 282.44000
  • LogP: 3.62660

Nodularin Security Information

Nodularin Pricemore >>

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Nodularin Production Method

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